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Compound of Interest

Compound Name:
1,3,5-Trichloro-2,4,6-

trifluorobenzene

Cat. No.: B1293905 Get Quote

An In-depth Technical Guide to 1,3,5-Trichloro-2,4,6-trifluorobenzene

This technical guide provides a comprehensive overview of 1,3,5-Trichloro-2,4,6-
trifluorobenzene, a versatile fluorinated aromatic building block. The information is intended

for researchers, scientists, and professionals in drug development and advanced organic

synthesis.

Chemical Identity and Nomenclature
1,3,5-Trichloro-2,4,6-trifluorobenzene is a symmetrical aromatic compound where the

benzene ring is substituted with three chlorine and three fluorine atoms in an alternating

pattern. This substitution pattern imparts distinct chemical properties that make it a valuable

intermediate in various synthetic applications.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1293905?utm_src=pdf-interest
https://www.benchchem.com/product/b1293905?utm_src=pdf-body
https://www.benchchem.com/product/b1293905?utm_src=pdf-body
https://www.benchchem.com/product/b1293905?utm_src=pdf-body
https://www.benchchem.com/product/b1293905?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293905?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Identifier Value

IUPAC Name 1,3,5-trichloro-2,4,6-trifluorobenzene[1]

CAS Number 319-88-0[1][2]

Molecular Formula C₆Cl₃F₃[1][2][3][4]

Molecular Weight 235.42 g/mol [3]

InChI Key QPXZZPSKCVNHFW-UHFFFAOYSA-N[1][3]

SMILES C1(=C(C(=C(C(=C1Cl)F)Cl)F)Cl)F[1][3]

Synonyms
sym-Trichlorotrifluorobenzene, 1,3,5-

Trifluorotrichlorobenzene[1][2]

Physicochemical Properties
The physical and chemical properties of 1,3,5-Trichloro-2,4,6-trifluorobenzene are

summarized below. These characteristics are crucial for its handling, storage, and application in

chemical reactions.

Property Value

Appearance Crystals[5]

Melting Point 62-64 °C[2][3][5]

Boiling Point 79.5 °C @ 12 mm Hg[2][5]

Density 1.706 g/cm³[2]

Flash Point 102 °C (216 °F)[3][5]

Solubility
Insoluble in water; Soluble in organic solvents

like ethanol and acetone.[6]

Applications in Organic Synthesis
1,3,5-Trichloro-2,4,6-trifluorobenzene serves as a key intermediate in advanced organic

synthesis. Its unique structure and reactivity are leveraged in the production of a wide range of
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complex molecules.

Active Pharmaceutical Ingredients (APIs): It is used as a starting material for synthesizing

new classes of biologically active compounds.

Agrochemicals: The compound is a building block in the development of novel pesticides and

herbicides.[6]

Advanced Materials: It finds applications in the creation of specialized polymers and other

advanced materials with unique properties.

Safety and Handling
Appropriate safety precautions must be observed when handling this compound due to its

irritant nature.

Hazard Identification GHS Classification

Pictogram Warning

Hazard Statements

H315: Causes skin irritation. H319: Causes

serious eye irritation. H335: May cause

respiratory irritation.[6]

Precautionary Statements
P261, P264, P271, P280, P302+P352,

P305+P351+P338[6]

Hazard Codes Xi (Irritant)[2]

Risk Phrases
R36/37/38 (Irritating to eyes, respiratory system

and skin)[2]

Safety Phrases

S26, S36 (In case of contact with eyes, rinse

immediately with plenty of water and seek

medical advice. Wear suitable protective

clothing.)[2]

Storage: Store in a cool, dry, well-ventilated area away from heat sources and oxidizing agents.

Keep containers tightly closed.
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Experimental Protocols
While specific, detailed protocols for the synthesis of 1,3,5-Trichloro-2,4,6-trifluorobenzene
are not readily available in the cited literature, the synthesis of related compounds provides

insight into potential synthetic routes. For instance, the synthesis of 1,3,5-Trifluorobenzene

often starts from 1,3,5-trichlorobenzene.

Example Synthetic Protocol (Synthesis of 1,3,5-Trifluorobenzene from 1,3,5-Trichlorobenzene):

This reaction demonstrates a halogen exchange (Halex) reaction, a common method in

fluorination chemistry.

Reaction Setup: In a reaction flask, add the solvent, anhydrous potassium fluoride (KF), a

phase transfer catalyst, and 1,3,5-trichlorobenzene.[7]

Reaction Conditions: Heat the mixture to reflux for a period of 6-14 hours.[7] The reaction

can also be facilitated using an ultrasonic probe.[7]

Workup: After the reaction is complete, remove the solvent via vacuum distillation.[7]

Purification: Subject the residue to steam distillation. The distillate is then extracted with

petroleum ether.[7]

Isolation: The petroleum ether is removed by rotary evaporation, and the final product, 1,3,5-

Trifluorobenzene, is collected by vacuum distillation.[7]

This generalized protocol illustrates a common strategy for introducing fluorine atoms into an

aromatic ring, which is relevant to the synthesis of the title compound.

Logical Relationship Diagram
The following diagram illustrates the key relationships between the identification, properties,

and applications of 1,3,5-Trichloro-2,4,6-trifluorobenzene.
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1,3,5-Trichloro-2,4,6-trifluorobenzene

Identifiers
- IUPAC Name

- CAS: 319-88-0
- Formula: C6Cl3F3

is identified by

Physicochemical Properties
- M.P.: 62-64 °C

- B.P.: 79.5 °C @ 12 mmHg
- Density: 1.706 g/cm³

has

Safety & Handling
- Irritant (Skin, Eyes)

- Store in cool, dry place

requires

Applications

is used in

Pharmaceuticals (APIs) Agrochemicals Advanced Materials (Polymers)

Click to download full resolution via product page

Caption: Informational overview of 1,3,5-Trichloro-2,4,6-trifluorobenzene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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